Cas no 1197209-25-8 (Trifluoromethyl benzenesulfonate)
1197209-25-8 structure
Product Name:Trifluoromethyl benzenesulfonate
CAS No:1197209-25-8
MF:C7H5F3O3S
MW:226.17
MDL:MFCD32661379
CID:4562661
PubChem ID:53429910
Update Time:2024-11-08
Trifluoromethyl benzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- trifluoromethyl benzenesulfonate
- benzenesulfonic acid trifluoromethyl ester
- A842362
- MFCD32661379
- SCHEMBL1515703
- Trifluoromethyl benzenesulfonate (5e)
- AS-78100
- UZPUXLRDLVOKTB-UHFFFAOYSA-N
- P20803
- 1197209-25-8
- CS-0196556
- AKOS040767259
- Trifluoromethyl benzenesulfonate
-
- MDL: MFCD32661379
- Inchi: 1S/C7H5F3O3S/c8-7(9,10)13-14(11,12)6-4-2-1-3-5-6/h1-5H
- InChI Key: UZPUXLRDLVOKTB-UHFFFAOYSA-N
- SMILES: C1C=CC(S(=O)(OC(F)(F)F)=O)=CC=1
Computed Properties
- Exact Mass: g/mol
- Monoisotopic Mass: g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 51.8
Trifluoromethyl benzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB556307-250 mg |
Trifluoromethyl benzenesulfonate; . |
1197209-25-8 | 250MG |
€134.00 | 2023-04-13 | ||
| abcr | AB556307-1 g |
Trifluoromethyl benzenesulfonate; . |
1197209-25-8 | 1g |
€236.80 | 2023-04-13 | ||
| abcr | AB556307-5 g |
Trifluoromethyl benzenesulfonate; . |
1197209-25-8 | 5g |
€660.00 | 2023-04-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE482-1g |
Trifluoromethyl benzenesulfonate |
1197209-25-8 | 98% | 1g |
1095.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE482-200mg |
Trifluoromethyl benzenesulfonate |
1197209-25-8 | 98% | 200mg |
317.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE482-50mg |
Trifluoromethyl benzenesulfonate |
1197209-25-8 | 98% | 50mg |
136.0CNY | 2021-07-14 | |
| Bestfluorodrug | YF4040001-1.0g |
trifluoromethyl benzenesulfonate |
1197209-25-8 | 97% | 1.0g |
¥660 | 2023-01-04 | |
| Bestfluorodrug | YF4040001-5.0g |
trifluoromethyl benzenesulfonate |
1197209-25-8 | 97% | 5.0g |
¥2022 | 2023-01-04 | |
| Bestfluorodrug | YF4040001-10.0g |
trifluoromethyl benzenesulfonate |
1197209-25-8 | 97% | 10.0g |
¥3300 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1222501-5g |
Trifluoromethyl benzenesulfonate |
1197209-25-8 | 95% | 5g |
$550 | 2024-06-03 |
Trifluoromethyl benzenesulfonate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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